4-Chloro-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide

• IUPAC Name: 4-chloro-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C17H23ClN2O2S/c18-15-3-1-14(2-4-15)16(21)19-13-17(5-9-22-10-6-17)20-7-11-23-12-8-20/h1-4H,5-13H2,(H,19,21)
• InChI Key: SAQOSBMFTVMEMK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC=C(C=C2)Cl)N3CCSCC3
• Molecular Formula: C17H23ClN2O2S
• Molecular Weight: 354.9 g/mol
• CAS No.: 2415599-98-1

Description

The compound “4-Chloro-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring and an amide group. They are used in a wide range of applications, including as building blocks in organic synthesis and as pharmaceuticals.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, benzamides are typically synthesized through the reaction of benzoic acid with an amine. The presence of the thiomorpholinyl group suggests that a thiomorpholine might be involved in its synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzamide core would consist of a benzene ring attached to an amide group. The 4-chloro substituent indicates a chlorine atom attached to the fourth carbon of the benzene ring. The N-[(4-thiomorpholin-4-yloxan-4-yl)methyl] substituent suggests a thiomorpholine ring attached to the nitrogen of the amide group.

Chemical Reactions Analysis

Benzamides, in general, can undergo a variety of chemical reactions. They can act as ligands in coordination chemistry, undergo hydrolysis to form benzoic acid and an amine, and participate in various substitution and addition reactions. The specific reactivity of this compound would depend on the influence of the chloro and thiomorpholinyl substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Benzamides are typically solid at room temperature and have relatively high melting points. They are generally soluble in common organic solvents.

Safety and Hazards

As with any chemical compound, handling “4-Chloro-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide” would require appropriate safety precautions. It’s important to use personal protective equipment and follow standard laboratory safety procedures.